1-Methoxy-3-(4-methoxyphenyl)propan-2-amine

• CAS No.: 752198-33-7
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 1-methoxy-3-(4-methoxyphenyl)propan-2-amine
• InChI: InChI=1S/C11H17NO2/c1-13-8-10(12)7-9-3-5-11(14-2)6-4-9/h3-6,10H,7-8,12H2,1-2H3
• InChI Key: CYVJOPXIICZFIO-UHFFFAOYSA-N
• Canonical SMILES: COCC(CC1=CC=C(C=C1)OC)N

Description

1-Methoxy-3-(4-methoxyphenyl)propan-2-amine (CAS: 353777-78-3) is a chiral amine with a methoxy group at the 1-position and a 4-methoxyphenyl substituent at the 3-position of the propane backbone. It serves as a critical intermediate in pharmaceutical synthesis, notably for the bronchodilator formoterol fumarate . The compound’s enantiomeric purity is crucial, as the (R)-enantiomer is pharmacologically active. Enzymatic synthesis using immobilized ω-transaminases (e.g., ATA-117) achieves 60% conversion and 84% enantiomeric excess (ee), underscoring its industrial relevance .

Comparison with Similar Compounds

N-Methyl-1-(4-methoxyphenyl)propan-2-amine (PMMA)

• Structure : Differs by an N-methyl group instead of the 1-methoxy group.
• Pharmacology: PMMA is a psychoactive amphetamine analog with stimulant effects. It inhibits monoamine reuptake transporters (e.g., serotonin, dopamine) but is associated with high toxicity and regulatory control under drug laws .
• Key Contrast : The N-methylation in PMMA increases lipophilicity and CNS penetration compared to the target compound, which lacks CNS activity due to its polar methoxy substituent.

1-((4-Methoxyphenyl)tellanyl)propan-2-amine (7c)

• Structure : Replaces the methoxy group with a tellurium atom.
• Synthesis : Prepared via tellurium-based reagents (e.g., 1,2-bis(4-methoxyphenyl)ditellane) and 2-methylaziridine, yielding 70% purity .

1-(4-Methoxyphenyl)-2-methylpropan-2-amine

• Structure : Features a branched methyl group at the 2-position.
• Properties : Increased steric hindrance reduces binding affinity to biological targets like β-adrenergic receptors. Molecular weight: 179.26 g/mol .
• Key Contrast : The branching alters pharmacokinetics, making it less suitable for bronchodilator synthesis compared to the linear structure of the target compound.

N-Benzyl-1-(4-methoxyphenyl)propan-2-amine

• Structure : Includes a benzyl group at the nitrogen atom.
• Applications : Used as a synthetic intermediate for formoterol. The benzyl group enhances stability during synthesis but requires removal in final steps .
• Key Contrast : Higher molecular weight (255.355 g/mol) and lipophilicity differentiate it from the target compound, which is optimized for direct enzymatic conversion.

Amphetamine Analogs (e.g., 4-FMA, 2C-T-7)

• Structural Variations : Substituents like fluorine (4-FMA) or thioether groups (2C-T-7) on the aromatic ring.
• Pharmacology : These analogs exhibit varied receptor affinities; for example, 4-FMA shows higher serotonin release than PMMA .
• Key Contrast: The para-methoxy group in the target compound is essential for β-2 adrenergic receptor binding (as in formoterol), whereas amphetamine analogs prioritize monoaminergic activity.

Structure-Activity Relationship (SAR) Insights

Feature	Impact on Activity	Example Compound
Methoxy Position	Para-substitution (4-methoxy) enhances receptor specificity (e.g., β-2 adrenergic) .	Target compound, PMMA
N-Substituents	Methylation (PMMA) increases CNS activity; benzyl groups improve synthetic stability .	PMMA, N-Benzyl derivative
Chirality	(R)-enantiomer is pharmacologically active; enzymatic synthesis achieves high ee .	(R)-1-(4-methoxyphenyl)propan-2-amine
Tellurium vs. Oxygen	Tellurium introduces toxicity and reactivity, limiting therapeutic use .	Compound 7c